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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B15599395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance and characteristics of Methyl
Cedryl Ketone (MCK) against other prominent woody odorants used in fragrance and research

applications. The information presented is supported by available experimental data to facilitate

informed decisions in formulation and development.

Data Presentation: Quantitative Comparison of
Woody Odorants
The following table summarizes key quantitative data for Methyl Cedryl Ketone and a

selection of other significant woody odorants. These parameters are crucial for predicting and

understanding the behavior of these molecules in various applications.
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Odorant
CAS
Number

Molecular
Weight (
g/mol )

Vapor
Pressure
(mmHg @
23-25°C)

Odor
Threshol
d (ng/L
air)

Substanti
vity
(hours on
blotter)

Odor
Profile

Methyl

Cedryl

Ketone

(Vertofix)

32388-55-

9
246.39

~0.000084

-

0.00293[1]

[2][3]

Not

specified,

described

as "High"

[4]

> 48 hours,

up to 400

hours[5][6]

Dry,

woody,

amber, with

leathery,

musky, and

cedar

notes.[4][6]

Iso E

Super®

54464-57-

2
234.38

~0.0015 -

0.001735[5

][7]

Very low

(for key

isomer)[8]

> 48 hours,

up to 172

hours[5][9]

[10]

Smooth,

woody,

amber, with

a "velvet-

like"

sensation;

enhances

other

notes.[5]

[11]

Cedryl

Acetate
77-54-3 264.41

~0.000489

-

0.0022[12]

[13][14]

14,803[13]

~400

hours[12]

[15]

Light

cedar,

vetiver,

sweet, dry,

and

balsamic

with a

powdery,

leathery

nuance.

[12][15]

Vetiveryl

Acetate

62563-80-

8

262.39 ~0.000120[

16]

Not

specified

Not

specified

Woody,

warm,

spicy, and
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smooth

vetiver

character

without

harsh or

smoky

notes.[16]

[17]

α-Santalol 115-71-9 220.35
~0.000118[

18]

Not

specified

Not

specified

Sweet,

woody,

characteris

tic of

sandalwoo

d.[18][19]

Experimental Protocols
Detailed methodologies for key experiments cited in the evaluation of woody odorants are

provided below. These protocols are fundamental for researchers aiming to replicate or build

upon existing data.

Gas Chromatography-Olfactometry (GC-O)
Objective: To separate and identify the individual volatile compounds in a fragrance mixture and

determine their respective odor characteristics.

Methodology:

Sample Preparation: The woody odorant or fragrance blend is diluted in an appropriate

solvent (e.g., ethanol) to a suitable concentration.

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a

capillary column. The column's stationary phase separates the compounds based on their

volatility and chemical properties.
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Detection and Olfactory Evaluation: As the separated compounds elute from the column, the

effluent is split. One portion goes to a chemical detector (e.g., a mass spectrometer for

identification), and the other portion is directed to a sniffing port.

Data Recording: A trained sensory panelist or researcher sniffs the effluent at the sniffing

port and records the perceived odor, its intensity, and its duration. This data is correlated with

the chemical identification from the detector.

Sensory Evaluation of Odor Intensity and Substantivity
Objective: To quantify the perceived intensity of an odorant over time, determining its longevity

or substantivity.

Methodology:

Sample Application: A standardized amount of the odorant, diluted in a solvent, is applied to

a neutral substrate, typically a fragrance blotter (smelling strip).

Panelist Selection: A panel of trained and screened sensory assessors is used for the

evaluation to ensure consistency and reliability of the results.

Timed Evaluation: At specified time intervals (e.g., 0, 1, 4, 8, 24, 48+ hours), the panelists

evaluate the odor intensity of the blotter.

Intensity Scaling: The perceived intensity is rated on a labeled magnitude scale (LMS) or a

category scale (e.g., 0-5 or 0-10, where 0 is no odor and the maximum value is extremely

strong).

Data Analysis: The mean intensity scores at each time point are calculated and plotted to

generate a time-intensity curve. The time at which the odor is no longer consistently

perceptible is recorded as its substantivity.

Mandatory Visualization
The following diagrams illustrate key concepts and workflows relevant to the comparative study

of woody odorants.
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Figure 1: Simplified Olfactory Signaling Pathway.
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Figure 2: Experimental Workflow for Odorant Evaluation.
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Figure 3: Logical Comparison of Woody Odorant Features.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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